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Compound of Interest

Compound Name: Mesoridazine

Cat. No.: B118732 Get Quote

The proper disposal of Mesoridazine, a metabolite of the phenothiazine antipsychotic

thioridazine, is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. As there are no specific federal disposal guidelines for Mesoridazine, it must be

managed as a chemical waste in accordance with local, state, and federal regulations, guided

by information from its Safety Data Sheet (SDS) and general best practices for handling

hazardous pharmaceutical compounds.

Core Principles for Mesoridazine Waste Management
Researchers and laboratory personnel must handle Mesoridazine with care, recognizing its

potential health hazards. The substance is harmful if swallowed, in contact with skin, or inhaled,

and can cause serious eye irritation[1]. Therefore, all handling and disposal procedures should

be performed using appropriate Personal Protective Equipment (PPE), including gloves, eye

protection, and a lab coat[1][2]. The primary disposal route for Mesoridazine and materials

contaminated with it is through a licensed hazardous waste disposal company, often

coordinated through the institution's Environmental Health and Safety (EHS) office[2][3][4].

Quantitative Data and Hazard Information
While specific quantitative disposal limits are determined by local regulations, the hazard profile

of Mesoridazine and its parent class, phenothiazines, informs the required stringency of

disposal protocols.
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Attribute Information Source

Chemical Name Mesoridazine [1]

Synonyms

10-[2-(1-methyl-2-

piperidinyl)ethyl]-2-

(methylsulfinyl)-10H-

phenothiazine

[1]

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes serious eye irritation.

[1]

Precautionary Handling

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash thoroughly after

handling. Wear protective

gloves/clothing/eye protection.

[1]

Primary Disposal Route

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[1]

Recommended Disposal

Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[2]

Spill Cleanup

Absorb with liquid-binding

material (sand, diatomite,

universal binders). Dispose of

contaminated material as

waste.

[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of Mesoridazine
waste streams in a research environment.
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Protocol 1: Disposal of Unused or Expired Mesoridazine
(Pure Compound)

Consult Institutional EHS: Before beginning, consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines on chemical waste disposal[3][4].

Labeling: Ensure the primary container of Mesoridazine is clearly labeled with its full

chemical name and associated hazard symbols.

Waste Manifesting: Prepare a hazardous waste tag or manifest as required by your EHS

office. Accurately list the chemical name, quantity, and any other required information.

Packaging: Place the original, securely sealed container into a secondary containment

vessel to prevent breakage or leaks during storage and transport.

Storage: Store the packaged waste in a designated, secure hazardous waste accumulation

area. This area should be segregated from incompatible materials[4].

Arrange Pickup: Contact your EHS office to schedule a pickup for the hazardous chemical

waste[4]. Do not dispose of pure Mesoridazine in the regular trash or via the sanitary sewer.

Protocol 2: Disposal of Contaminated Labware and
Debris
This protocol applies to items such as gloves, bench paper, pipette tips, and empty containers

with trace contamination.

Segregation: Segregate all solid waste contaminated with Mesoridazine from non-

hazardous lab trash.

Waste Container: Place all contaminated solid waste into a dedicated, clearly labeled

hazardous waste container. For many institutions, this will be a black container for hazardous

pharmaceutical waste[5]. The container must be durable, leak-proof, and have a secure lid.

Labeling: Label the container "Hazardous Waste" and list "Mesoridazine-contaminated

debris" as the contents.
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Storage and Pickup: Store the container in the designated satellite accumulation area until it

is full or ready for a scheduled EHS pickup. Keep the container sealed when not in use[4].

Protocol 3: Disposal of Acutely Toxic "P-Listed" Waste
If the original container of Mesoridazine is being discarded, it may be considered a "P-listed"

hazardous waste under the Resource Conservation and Recovery Act (RCRA) if Mesoridazine
is on this list (note: Mesoridazine itself is not explicitly P-listed, but institutional policies may

require treating it as such due to its toxicity).

Container Rinsing: For empty containers of highly toxic chemicals, the first three rinses must

be collected and disposed of as hazardous waste[4].

Rinsate Collection: Collect the rinsate in a designated, sealed, and properly labeled

hazardous waste container. The label should indicate "Aqueous waste with trace

Mesoridazine."

Container Disposal: Once triple-rinsed, the container can be managed as non-hazardous

solid waste, though institutional policies may vary[4].

EHS Coordination: Coordinate the pickup of the liquid rinsate waste with your EHS office.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper handling and disposal of

Mesoridazine in a laboratory setting.
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Caption: Workflow for Mesoridazine Waste Segregation and Disposal.
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Mesoridazine Spill Occurs
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Caption: Procedural Flow for Managing a Mesoridazine Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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